Cas no 2133476-49-8 (2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene)

• Product Name: 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene
• CAS No: 2133476-49-8
• Molecular Formula: C₉H₁₀F₂OS
• Molecular Weight: 204.236908435822
• CID: 4638386
• PubChem ID: 146680203

2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene Properties

Names and Identifiers

• Benzene, 2-[(difluoromethyl)sulfinyl]-1,4-dimethyl-
• 2-[(Difluoromethyl)sulfinyl]-1,4-dimethylbenzene
• 2-[(difluoromethyl)sulfinyl]-1,4-xylene
• 2-(difluoromethylsulfinyl)-1,4-dimethylbenzene
• 2133476-49-8
• 2-((Difluoromethyl)sulfinyl)-1,4-dimethylbenzene
• D90420

• InChIKey： KDCKQCNDHDKFJL-UHFFFAOYSA-N
• Inchi： 1S/C9H10F2OS/c1-6-3-4-7(2)8(5-6)13(12)9(10)11/h3-5,9H,1-2H3
• SMILES： C1(C)=CC=C(C)C=C1S(C(F)F)=O

Computed Properties

• Exact Mass: 204.04204244g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.04204244g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides